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Compound of Interest

Compound Name: 3-Hydroxy-dl-kynurenine

Cat. No.: B140754 Get Quote

Signaling Pathway: The Kynurenine Pathway
The kynurenine pathway is the primary route for tryptophan metabolism in mammals. A critical

branch point in this pathway is the conversion of kynurenine to 3-HK, a reaction catalyzed by

the enzyme kynurenine 3-monooxygenase (KMO). The accumulation or depletion of 3-HK and

other neuroactive metabolites in this pathway is associated with a range of physiological and

pathological conditions.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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